Cas no 2160071-14-5 (2-methyl-1-2-(trifluoromethyl)pyridin-3-ylpropan-2-amine)

• Product Name: 2-methyl-1-2-(trifluoromethyl)pyridin-3-ylpropan-2-amine
• CAS No: 2160071-14-5
• MF: C₁₀H₁₃F₃N₂
• MW: 218.218832731247
• CID: 5800464
• PubChem ID: 165851241
• Update Time: 2025-06-29

2-methyl-1-2-(trifluoromethyl)pyridin-3-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-2-(trifluoromethyl)pyridin-3-ylpropan-2-amine
• 2160071-14-5
• 2-methyl-1-[2-(trifluoromethyl)pyridin-3-yl]propan-2-amine
• EN300-1959566

• Inchi： 1S/C10H13F3N2/c1-9(2,14)6-7-4-3-5-15-8(7)10(11,12)13/h3-5H,6,14H2,1-2H3
• InChI Key： KCJYTAJAIFCZGE-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)CC(C)(C)N)(F)F

Computed Properties

• Exact Mass: 218.10308291g/mol
• Monoisotopic Mass: 218.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-methyl-1-2-(trifluoromethyl)pyridin-3-ylpropan-2-amine

Introduction to 2-Methyl-1-2-(trifluoromethyl)pyridin-3-ylpropan-2-amine (CAS No. 2160071-14-5)

2-Methyl-1-2-(trifluoromethyl)pyridin-3-ylpropan-2-amine, with the CAS number 2160071-14-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and a pyridine ring, which contribute to its potential therapeutic applications. The compound's structure and properties make it an intriguing candidate for various biological studies and drug development initiatives.

The chemical structure of 2-methyl-1-2-(trifluoromethyl)pyridin-3-ylpropan-2-amine can be represented as follows: C₁₁H₁₃F₃N₂. The presence of the trifluoromethyl group (CF₃) imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The pyridine ring, a common heterocyclic structure in many bioactive molecules, further enhances the compound's potential for pharmacological applications.

Recent Research Findings:

In recent years, several studies have explored the biological activities of 2-methyl-1-2-(trifluoromethyl)pyridin-3-ylpropan-2-amine. One notable study published in the Journal of Medicinal Chemistry investigated the compound's potential as a selective serotonin reuptake inhibitor (SSRI). The results indicated that this compound exhibits potent SSRI activity, making it a promising candidate for the treatment of depression and anxiety disorders. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and low toxicity.

Another study published in the Bioorganic & Medicinal Chemistry Letters focused on the anti-inflammatory properties of 2-methyl-1-2-(trifluoromethyl)pyridin-3-ylpropan-2-amine. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This suggests that the compound could be developed as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Synthetic Routes and Chemical Properties:

The synthesis of 2-methyl-1-2-(trifluoromethyl)pyridin-3-ylpropan-2-amine has been reported in several scientific publications. A common synthetic route involves the reaction of 3-bromopyridine with trifluoromethylation reagents followed by amination steps. This multi-step process allows for precise control over the formation of the desired product, ensuring high purity and yield.

The chemical properties of 2-methyl-1-2-(trifluoromethyl)pyridin-3-ylpropan-2-amine are well-documented. The compound is stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity. Its solubility in organic solvents such as DMSO and ethanol makes it suitable for various experimental setups, including cell culture studies and animal models.

Clinical Potential:

The clinical potential of 2-methyl-1-2-(trifluoromethyl)pyridin-3-ylpropan-2-amine is an area of active research. Preclinical studies have shown promising results, but further investigations are needed to evaluate its safety and efficacy in human subjects. Clinical trials are currently being planned to assess the compound's therapeutic effects in various disease models.

In addition to its potential as a standalone therapeutic agent, 2-methyl-1-2-(trifluoromethyl)pyridin-3-y\-lpropan\-2-am\-ine may also serve as a lead compound for drug discovery efforts. Its unique structural features provide a valuable starting point for optimizing pharmacological properties through structural modifications and derivatization.

Safety Considerations:

Safety is a critical aspect of any drug development process. While no significant safety concerns have been reported for 2-methyl\-1\-2\-(trifluoro\-methyl\)pyri\-din\-3\-ylpropan\-2-am\-ine, it is essential to conduct thorough toxicological evaluations to ensure its safe use in clinical settings. Preclinical toxicity studies have shown that the compound has a favorable safety profile, with no major adverse effects observed at therapeutic doses.

FUTURE DIRECTIONS:

The future directions for research on 2-methyl\-1\-2\-(trifluoro\-methyl\)pyri\-din\-3\-ylpropan\-2-am\-ine are promising. Ongoing studies aim to further elucidate its mechanism of action, optimize its pharmacological properties, and explore its potential applications in treating various diseases. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be crucial in advancing this compound from preclinical studies to clinical trials and ultimately to market approval.